Cas no 71808-34-9 (Amines, C>20-mono-,di-and tri-)

• Product Name: Amines, C>20-mono-,di-and tri-
• CAS No: 71808-34-9
• MF: C₂₁H₄₅N
• MW: 311.588706731796
• CID: 579402
• PubChem ID: 3085606
• Update Time: 2025-04-19

Amines, C>20-mono-,di-and tri- Chemical and Physical Properties

Names and Identifiers

• Amines, C>20-mono-,di-and tri-
• henicosan-1-amine
• DTXSID50992481
• SCHEMBL284024
• 14130-15-5
• 71808-34-9

• Inchi： 1S/C21H45N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22/h2-22H2,1H3
• InChI Key： OPJJZAOJBTWQCY-UHFFFAOYSA-N
• SMILES： NCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 311.35545
• Monoisotopic Mass: 311.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 19
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.822
• Boiling Point: 384.9°Cat760mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.455
• PSA: 26.02